N-(2-methoxy-5-nitrophenyl)-2-(phenylthio)propanamide

• IUPAC Name: N-(2-methoxy-5-nitrophenyl)-2-phenylsulfanylpropanamide
• InChI: InChI=1S/C16H16N2O4S/c1-11(23-13-6-4-3-5-7-13)16(19)17-14-10-12(18(20)21)8-9-15(14)22-2/h3-11H,1-2H3,(H,17,19)
• InChI Key: QKPWWQJDQMZWIW-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=C(C=CC(=C1)[N+](=O)[O-])OC)SC2=CC=CC=C2
• Molecular Formula: C16H16N2O4S
• Molecular Weight: 332.4 g/mol

Description

N-(2-methoxy-5-nitrophenyl)-2-(phenylthio)propanamide, also known as MNPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MNPA belongs to the class of compounds known as nitroaromatics, which have been extensively studied for their biological properties.

Mechanism of Action

The mechanism of action of N-(2-methoxy-5-nitrophenyl)-2-(phenylthio)propanamide is not fully understood, but it is believed to involve the generation of reactive oxygen species (ROS) that induce cellular damage and apoptosis in cancer cells. N-(2-methoxy-5-nitrophenyl)-2-(phenylthio)propanamide has also been shown to inhibit the activity of certain enzymes involved in cellular metabolism and signaling pathways, which may contribute to its anticancer activity.
Biochemical and physiological effects:
N-(2-methoxy-5-nitrophenyl)-2-(phenylthio)propanamide has been found to have a range of biochemical and physiological effects in vitro and in vivo. These include the induction of oxidative stress, DNA damage, and apoptosis in cancer cells, as well as inhibition of cell proliferation and migration. N-(2-methoxy-5-nitrophenyl)-2-(phenylthio)propanamide has also been found to have anti-inflammatory effects and to modulate immune cell function.

Advantages and Limitations for Lab Experiments

N-(2-methoxy-5-nitrophenyl)-2-(phenylthio)propanamide has several advantages as a research tool, including its potent anticancer and antimicrobial activity, as well as its ability to induce cellular damage and apoptosis in cancer cells. However, N-(2-methoxy-5-nitrophenyl)-2-(phenylthio)propanamide also has some limitations, such as its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several potential future directions for research on N-(2-methoxy-5-nitrophenyl)-2-(phenylthio)propanamide. These include further studies to elucidate its mechanism of action, optimization of its chemical structure for improved therapeutic activity, and evaluation of its potential as a combination therapy with other anticancer agents. Additionally, N-(2-methoxy-5-nitrophenyl)-2-(phenylthio)propanamide may have applications in other areas of research, such as the development of antimicrobial agents and the study of oxidative stress and cellular signaling pathways.

Scientific Research Applications

N-(2-methoxy-5-nitrophenyl)-2-(phenylthio)propanamide has been studied extensively for its potential therapeutic applications, particularly in the treatment of cancer. Research has shown that N-(2-methoxy-5-nitrophenyl)-2-(phenylthio)propanamide has potent anticancer activity against a range of cancer cell lines, including breast, lung, and colon cancer. N-(2-methoxy-5-nitrophenyl)-2-(phenylthio)propanamide has also been found to have antimicrobial activity against a range of bacterial and fungal pathogens.